Cas no 2680773-79-7 (2-(Propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2-(Propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680773-79-7
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5634130
• PubChem ID: 165922362
• Update Time: 2025-05-25

2-(Propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680773-79-7
• EN300-28288330
• 2-(propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid
• 2-(Propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C12H12F3NO4/c1-6(2)20-9-7(10(17)18)4-3-5-8(9)16-11(19)12(13,14)15/h3-6H,1-2H3,(H,16,19)(H,17,18)
• InChI Key： XUVHOEJDISOSPB-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=C(C(=O)O)C=1OC(C)C)=O)(F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(Propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Overview of 2-(Propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680773-79-7)

2-(Propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680773-79-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroacetamido and benzoic acid moieties, exhibits potential applications in drug development, particularly in the design of enzyme inhibitors and bioactive molecules. Its molecular structure combines a propan-2-yloxy group with a trifluoroacetamido substituent, offering distinct physicochemical properties that are valuable in medicinal chemistry.

The growing interest in 2-(Propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid aligns with current trends in precision medicine and targeted therapy. Researchers are increasingly exploring fluorinated compounds due to their enhanced metabolic stability and bioavailability, making this compound a subject of study in drug discovery pipelines. Its CAS No. 2680773-79-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of 2-(Propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid lies in its potential as a building block for more complex molecules. The trifluoroacetamido group, in particular, is known to influence the electronic and steric properties of aromatic systems, which can be leveraged to optimize ligand-receptor interactions. This has led to its inclusion in libraries for fragment-based drug design, a hot topic in modern pharmaceutical research.

From a synthetic chemistry perspective, the compound’s benzoic acid core provides a versatile platform for further derivatization. Chemists are investigating its reactivity under various conditions, such as microwave-assisted synthesis and catalytic hydrogenation, to improve yield and selectivity. These methodologies are often discussed in forums and publications, as they align with the industry’s push toward green chemistry and sustainable practices.

In agrochemical applications, 2-(Propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid has been explored for its potential as a herbicide intermediate. The trifluoroacetamido moiety’s resistance to degradation makes it a candidate for developing long-lasting crop protection agents. This aligns with global demands for efficient pest control solutions that minimize environmental impact, a frequently searched topic among agricultural researchers.

The compound’s CAS No. 2680773-79-7 is also associated with analytical challenges, such as HPLC method development and mass spectrometry characterization. Laboratories often seek optimized protocols for its detection and quantification, especially in complex matrices. These technical aspects are critical for ensuring reproducibility in research, a concern frequently raised in peer-reviewed journals and online scientific communities.

Looking ahead, 2-(Propan-2-yloxy)-3-(2,2,2-trifluoroacetamido)benzoic acid is poised to remain a compound of interest due to its multifaceted applications. Whether in medicinal chemistry, agrochemical innovation, or material science, its unique structural features offer ample opportunities for further exploration. As the scientific community continues to prioritize molecular diversity and functional group compatibility, this compound will likely feature prominently in future studies and patents.